Cas no 137342-02-0 (Coenzyme A, S-(2-methylhexadecanoate))

• Product name: Coenzyme A, S-(2-methylhexadecanoate)
• CAS No: 137342-02-0
• MF: C₃₈H₆₈N₇O₁₇P₃S
• MW: 1019.97
• CID: 4745473

Coenzyme A, S-(2-methylhexadecanoate) Chemical and Physical Properties

Names and Identifiers

• 2-Methylpalmitoyl-CoA
• (RS)-2-Methylpalmitoyl-CoA
• Coenzyme A, S-(2-methylhexadecanoate)
• 2-Methylpalmitoyl-CoA

• Inchi： 1S/C38H68N7O17P3S/c1-5-6-7-8-9-10-11-12-13-14-15-16-17-26(2)37(50)66-21-20-40-28(46)18-19-41-35(49)32(48)38(3,4)23-59-65(56,57)62-64(54,55)58-22-27-31(61-63(51,52)53)30(47)36(60-27)45-25-44-29-33(39)42-24-43-34(29)45/h24-27,30-32,36,47-48H,5-23H2,1-4H3,(H,40,46)(H,41,49)(H,54,55)(H,56,57)(H2,39,42,43)(H2,51,52,53)/t26?,27-,30-,31-,32+,36-/m1/s1
• InChI Key： QZFDHHYXOIZHRU-FWWYCUMBSA-N
• SMILES： O[C@@H]1[C@@H]([C@H](O[C@@]1([H])N1C=NC2=C(N=CN=C12)N)COP(O)(=O)OP(O)(=O)OCC(C)(C)[C@@H](O)C(=O)NCCC(=O)NCCSC(=O)C(C)CCCCCCCCCCCCCC)OP(O)(O)=O